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Compound of Interest

Compound Name: Ac-FLTD-CMK

Cat. No.: B8134386

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ac-FLTD-CMK is a potent and specific inhibitor of inflammatory caspases, playing a crucial
role in the study of pyroptosis, a form of programmed cell death.[1][2] Derived from gasdermin
D (GSDMD), this peptide-based inhibitor targets caspases-1, -4, -5, and the murine caspase-
11, thereby blocking the cleavage of GSDMD and the subsequent inflammatory cascade.[1][2]
Its specificity for inflammatory caspases over apoptotic caspases, such as caspase-3, makes it
an invaluable tool for dissecting the molecular mechanisms of inflammatory diseases.[1] Proper
preparation of stock solutions is critical for obtaining reliable and reproducible experimental
results. This document provides a detailed protocol for the preparation of Ac-FLTD-CMK stock
solutions using dimethyl sulfoxide (DMSO), along with essential technical data and safety
precautions.

Quantitative Data Summary

The following table summarizes the key quantitative data for Ac-FLTD-CMK.
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Parameter Value
Molecular Weight 569.05 g/mol
Molecular Formula C26H37CIN4Os
CAS Number 2376255-48-8
Purity >95% (HPLC)

Up to 100 mg/mL (175.73 mM). Itis
o recommended to use freshly opened, anhydrous
Solubility in DMSO o ] )
DMSO and sonication may be required to aid

dissolution.[1][2]

Caspase-1: 46.7 nMCaspase-4: 1.49

ICso0 Values

uMCaspase-5: 329 nM[1][2]
Storage (Solid) Store at -20°C for up to 3 years.[2][3]

Store in aliquots at -80°C for up to 1 year, or at
Storage (DMSO Solution) -20°C for up to 1 month. Avoid repeated freeze-

thaw cycles.[1][2][3]

Mechanism of Action: Inhibition of Pyroptosis

Ac-FLTD-CMK acts as a specific inhibitor of inflammatory caspases, thereby preventing the
cleavage of Gasdermin D (GSDMD). This inhibition blocks the formation of pores in the cell
membrane, a critical step in pyroptosis, and consequently suppresses the release of pro-
inflammatory cytokines like IL-1(3.
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Inhibition by Ac-FLTD-CMK
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Mechanism of Ac-FLTD-CMK in the pyroptosis pathway.
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Experimental Protocol: Preparation of a 10 mM Ac-
FLTD-CMK Stock Solution

This protocol details the steps to prepare a 10 mM stock solution of Ac-FLTD-CMK in DMSO.
Materials:

e Ac-FLTD-CMK (lyophilized powder)

¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile, RNase/DNase-free microcentrifuge tubes

o Calibrated micropipettes and sterile tips

» \Vortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, safety goggles, and chemical-resistant
gloves (e.g., butyl rubber or neoprene).[4]

Safety Precautions:

e Ac-FLTD-CMK is for research use only. The toxicological properties have not been fully
investigated.[5] Handle with care.

o DMSO is a powerful solvent that can readily penetrate the skin and may carry dissolved
substances with it.[4] Always wear appropriate PPE and work in a well-ventilated area,
preferably a fume hood.[6][7]

» Avoid inhalation of the lyophilized powder and contact with skin and eyes.[8]
Procedure:

» Equilibration: Before opening, allow the vial of lyophilized Ac-FLTD-CMK to equilibrate to
room temperature for at least 20-30 minutes. This prevents condensation of atmospheric
moisture, which can affect the stability and mass of the peptide.[9]
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e Calculation of DMSO Volume:
o The molecular weight of Ac-FLTD-CMK is 569.05 g/mol .

o To prepare a 10 mM stock solution from 1 mg of Ac-FLTD-CMK, the required volume of
DMSO can be calculated as follows:

= Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))
= Volume (L) = 0.001 g / (0.010 mol/L * 569.05 g/mol ) = 0.0001757 L
= Volume (uL) = 175.7 pL
» Reconstitution:
o Briefly centrifuge the vial of Ac-FLTD-CMK to ensure all the powder is at the bottom.

o Carefully add the calculated volume (e.g., 175.7 pL for 1 mg) of anhydrous DMSO to the
vial.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the peptide.
e Ensuring Complete Dissolution:
o Visually inspect the solution to ensure there are no visible particles.

o If the peptide does not fully dissolve, sonicate the solution for 5-10 minutes in a water
bath.[3][9] Avoid excessive heating.[5]

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, it is highly
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 5-10 pL)
in sterile microcentrifuge tubes.[1][3]

o Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term
storage (up to 1 month).[2][3] Protect from light.[1]
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Working Dilutions:
o For cell-based assays, a typical working concentration of Ac-FLTD-CMK is 10 uM.[2]

e To prepare a 10 uM working solution from a 10 mM stock, perform a 1:1000 dilution in your
cell culture medium or assay buffer.

e Important: When preparing working solutions, add the DMSO stock solution to the aqueous
buffer and mix immediately to prevent precipitation. The final concentration of DMSO in the
assay should be kept low (typically <0.1%) to avoid solvent-induced cellular toxicity.

Experimental Workflow

The following diagram illustrates the workflow for preparing the Ac-FLTD-CMK stock solution.
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Start: Lyophilized Ac-FLTD-CMK
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2. Calculate required DMSO volume
3. Add anhydrous DMSO
4. Vortex/Sonicate to dissolve
5. Aliquot into single-use tubes

6. Store at -80°C or -20°C

End: Ready-to-use aliquots
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Workflow for Ac-FLTD-CMK stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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